Cas no 262268-63-3 (BENZENE, 1-[(1E)-2-BROMOETHENYL]-2-(TRIFLUOROMETHYL)-)

• Product Name: BENZENE, 1-[(1E)-2-BROMOETHENYL]-2-(TRIFLUOROMETHYL)-
• CAS No: 262268-63-3
• MF: C₉H₆BrF₃
• MW: 251.043152332306
• CID: 3367712
• Update Time: 2026-04-24

BENZENE, 1-[(1E)-2-BROMOETHENYL]-2-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-[(1E)-2-BROMOETHENYL]-2-(TRIFLUOROMETHYL)-

Additional information on BENZENE, 1-[(1E)-2-BROMOETHENYL]-2-(TRIFLUOROMETHYL)-

Introduction to BENZENE, 1-[(1E)-2-BROMOETHENYL]-2-(TRIFLUOROMETHYL) and Its Significance in Modern Chemical Research

BENZENE, 1-[(1E)-2-BROMOETHENYL]-2-(TRIFLUOROMETHYL), with the CAS number 262268-63-3, is a compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural and electronic properties, represents a fascinating intersection of synthetic chemistry and medicinal applications. The presence of both a bromoethenyl substituent and a trifluoromethyl group imparts distinct reactivity and functionality, making it a valuable scaffold for the development of novel chemical entities.

The trifluoromethyl group, in particular, is a well-documented moiety in drug design due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. Its incorporation into BENZENE, 1-[(1E)-2-BROMOETHENYL]-2-(TRIFLUOROMETHYL) enhances the compound's potential as a building block for pharmacologically active molecules. Recent studies have highlighted the role of trifluoromethyl-containing compounds in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer agents. The electron-withdrawing nature of the trifluoromethyl group can influence the electronic distribution across the molecule, thereby affecting its interactions with biological targets.

The bromoethenyl component of the compound introduces a reactive site for further functionalization. Bromoalkenes are versatile intermediates in synthetic chemistry, often employed in cross-coupling reactions such as Suzuki-Miyaura and Heck couplings. These reactions allow for the introduction of diverse aryl or vinyl groups, expanding the structural diversity of derivatives derived from BENZENE, 1-[(1E)-2-BROMOETHENYL]-2-(TRIFLUOROMETHYL). Such modifications are crucial for optimizing pharmacokinetic properties and enhancing target engagement.

Recent advancements in computational chemistry have further illuminated the potential of this compound. Molecular modeling studies suggest that the combination of the bromoethenyl and trifluoromethyl groups creates a favorable pharmacophore for binding to biological receptors. The electron density distribution and hydrogen bonding potential have been meticulously analyzed to predict how this molecule might interact with proteins and nucleic acids. These insights are particularly valuable in rational drug design, where understanding molecular interactions at an atomic level is paramount.

In the realm of medicinal chemistry, derivatives of BENZENE, 1-[(1E)-2-BROMOETHENYL]-2-(TRIFLUOROMETHYL) have been explored for their potential therapeutic effects. For instance, modifications aimed at enhancing solubility or improving bioavailability have been investigated using structure-activity relationship (SAR) studies. The trifluoromethyl group's influence on metabolic pathways has also been scrutinized to ensure that lead compounds exhibit prolonged half-lives while minimizing off-target effects.

The synthesis of this compound involves sophisticated organic transformations that highlight modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core benzene ring system efficiently. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization at both the bromoethenyl and trifluoromethyl positions. These synthetic approaches underscore the compound's complexity and its suitability for advanced chemical investigations.

From a research perspective, BENZENE, 1-[(1E)-2-BROMOETHENYL]-2-(TRIFLUOROMETHYL) serves as a testament to the power of interdisciplinary collaboration between organic chemists and biologists. Its unique structural features make it an ideal candidate for exploring new chemical space, potentially leading to breakthroughs in drug discovery. As computational tools continue to evolve, so too does our ability to predict and validate the biological activity of such molecules.

The future directions for research involving this compound are multifaceted. Exploration into its role as a catalyst or intermediate in asymmetric synthesis could open new avenues for enantioselective drug development. Furthermore, its incorporation into materials science applications has not been fully explored but may yield novel polymers or functional materials with unique properties.

In conclusion,BENZENE, 1-[(1E)-2-BROMOETHENYL]-2-(TRIFLUOROMETHYL) (CAS no. 262268-63-3) is a multifaceted compound with significant implications for both academic research and industrial applications. Its structural features—particularly the interplay between the bromoethenyl and trifluoromethyl groups—make it a promising candidate for further investigation in pharmaceuticals and beyond. As our understanding of molecular interactions deepens through advanced computational methods and synthetic techniques,BENZENE, 1-[(1E)-2-BROMOETHENYL]-2-(TRIFLUOROMETHYL) will undoubtedly continue to play a pivotal role in shaping the future of chemical research.